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Compound of Interest

Compound Name:
1-Chloro-4-

(difluoromethoxy)benzene

Cat. No.: B1311658 Get Quote

This guide provides a comprehensive overview of the chemical structure and molecular

properties of 1-Chloro-4-(difluoromethoxy)benzene, a compound of interest for researchers,

scientists, and professionals in drug development.

Chemical Identity and Properties
1-Chloro-4-(difluoromethoxy)benzene is an aromatic organic compound. The structure

features a benzene ring substituted with a chlorine atom and a difluoromethoxy group. This

substitution pattern imparts specific chemical properties that make it a valuable intermediate in

the synthesis of pharmaceuticals and agrochemicals.

Quantitative Data Summary
The key quantitative data for 1-Chloro-4-(difluoromethoxy)benzene are summarized in the

table below for ease of reference and comparison.
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Property Value References

Molecular Formula C₇H₅ClF₂O [1][2][3]

Molecular Weight 178.56 g/mol [1][2]

CAS Number 81932-03-8 [1][2][3]

Topological Polar Surface Area

(TPSA)
9.23 Å² [1]

LogP (octanol-water partition

coefficient)
2.9414 [1]

Hydrogen Bond Acceptors 1 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 2 [1]

Chemical Structure Visualization
The two-dimensional chemical structure of 1-Chloro-4-(difluoromethoxy)benzene is depicted

in the diagram below. This visualization aids in understanding the spatial arrangement of the

atoms and functional groups within the molecule.

Caption: Chemical structure of 1-Chloro-4-(difluoromethoxy)benzene.

Experimental Protocols
While this document focuses on the fundamental structural and molecular weight information

readily available in chemical databases, detailed experimental protocols for the synthesis or

analysis of 1-Chloro-4-(difluoromethoxy)benzene would typically be found in peer-reviewed

scientific literature or patents. These protocols would include specifics on starting materials,

reaction conditions (temperature, pressure, catalysts), purification methods (such as distillation

or chromatography), and analytical techniques for characterization (e.g., NMR spectroscopy,

mass spectrometry, and elemental analysis). For drug development professionals, further

experimental protocols would involve in vitro and in vivo studies to determine the compound's

pharmacokinetic and pharmacodynamic profiles.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.chemscene.com/81932-03-8.html?productObj=CS-0319389
https://lead-sciences.com/product/1-chloro-4-difluoromethoxybenzene/
https://www.myskinrecipes.com/shop/en/aryl-halides/165174-1-chloro-4-difluoromethoxybenzene.html
https://www.chemscene.com/81932-03-8.html?productObj=CS-0319389
https://lead-sciences.com/product/1-chloro-4-difluoromethoxybenzene/
https://www.chemscene.com/81932-03-8.html?productObj=CS-0319389
https://lead-sciences.com/product/1-chloro-4-difluoromethoxybenzene/
https://www.myskinrecipes.com/shop/en/aryl-halides/165174-1-chloro-4-difluoromethoxybenzene.html
https://www.chemscene.com/81932-03-8.html?productObj=CS-0319389
https://www.chemscene.com/81932-03-8.html?productObj=CS-0319389
https://www.chemscene.com/81932-03-8.html?productObj=CS-0319389
https://www.chemscene.com/81932-03-8.html?productObj=CS-0319389
https://www.chemscene.com/81932-03-8.html?productObj=CS-0319389
https://www.benchchem.com/product/b1311658?utm_src=pdf-body
https://www.benchchem.com/product/b1311658?utm_src=pdf-body
https://www.benchchem.com/product/b1311658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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